Cas no 871250-25-8 ([1,1'-Biphenyl]-4-carboxaldehyde, 3-fluoro-4'-(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-4-carboxaldehyde, 3-fluoro-4'-(trifluoromethyl)-
• CAS No: 871250-25-8
• MF: C₁₄H₈F₄O
• MW: 268.206337928772
• CID: 4269708
• PubChem ID: 21936374
• Update Time: 2025-10-28

[1,1'-Biphenyl]-4-carboxaldehyde, 3-fluoro-4'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxaldehyde, 3-fluoro-4'-(trifluoromethyl)-
• 3-Fluoro-4'-(trifluoromethyl)biphenyl-4-carbaldehyde
• 2-fluoro-4-[4-(trifluoromethyl)phenyl]benzaldehyde
• AKOS004117135
• SCHEMBL2273143
• 871250-25-8
• A1-27612
• 3-Fluoro-4'-trifluoromethyl-biphenyl-4-carbaldehyde

• Inchi： 1S/C14H8F4O/c15-13-7-10(1-2-11(13)8-19)9-3-5-12(6-4-9)14(16,17)18/h1-8H
• InChI Key： VJXJYGCBKLXIPV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(F)(F)F)C=C2)=CC=C(C=O)C(F)=C1

Computed Properties

• Exact Mass: 268.05112752Da
• Monoisotopic Mass: 268.05112752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Additional information on [1,1'-Biphenyl]-4-carboxaldehyde, 3-fluoro-4'-(trifluoromethyl)-

Introduction to [1,1'-Biphenyl]-4-carboxaldehyde, 3-fluoro-4'-(trifluoromethyl)- (CAS No. 871250-25-8)

[1,1'-Biphenyl]-4-carboxaldehyde, 3-fluoro-4'-(trifluoromethyl)- is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 871250-25-8, belongs to a class of biphenyl derivatives that exhibit a range of potential applications in medicinal chemistry and material science.

The molecular structure of this compound features a biphenyl core with substituents that include a carboxaldehyde group at the 4-position and a trifluoromethyl group at the 4'-position. Additionally, the presence of a fluorine atom at the 3-position further enhances its chemical reactivity and biological activity. Such structural features make it an intriguing candidate for further investigation in various scientific domains.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in [1,1'-Biphenyl]-4-carboxaldehyde, 3-fluoro-4'-(trifluoromethyl)- contributes to these desirable properties, making it a valuable building block for the synthesis of novel pharmaceutical agents.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule drugs. The carboxaldehyde group serves as a versatile functional handle that can be readily modified through various chemical reactions, such as condensation, oxidation, or reduction, to produce more complex molecules. This flexibility is particularly useful in drug discovery efforts where rapid and efficient synthesis of diverse analogues is essential.

Recent studies have highlighted the importance of biphenyl derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific substitution pattern in [1,1'-Biphenyl]-4-carboxaldehyde, 3-fluoro-4'-(trifluoromethyl)- may contribute to its unique pharmacological profile, making it a promising candidate for further exploration.

The trifluoromethyl group is known for its ability to modulate lipophilicity and metabolic stability, which are critical factors in drug design. By incorporating this group into the biphenyl core, researchers can fine-tune the physicochemical properties of the compound to optimize its pharmacokinetic behavior. This has led to increased interest in fluorinated biphenyl derivatives as potential therapeutic agents.

Moreover, the fluorine atom at the 3-position introduces additional electronic effects that can influence the reactivity and selectivity of chemical transformations. This makes [1,1'-Biphenyl]-4-carboxaldehyde, 3-fluoro-4'-(trifluoromethyl)- an interesting substrate for studying fluorine-mediated reactions and their applications in synthetic chemistry.

In conclusion, [1,1'-Biphenyl]-4-carboxaldehyde, 3-fluoro-4'-(trifluoromethyl)- represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and potential applications make it a valuable compound for further study. As research continues to uncover new ways to utilize this molecule, it is likely that we will see continued growth in its importance within both academic and industrial settings.